Cas no 2229345-90-6 (tert-butyl N-2-(1-amino-2-methoxypropan-2-yl)phenylcarbamate)

• Product Name: tert-butyl N-2-(1-amino-2-methoxypropan-2-yl)phenylcarbamate
• CAS No: 2229345-90-6
• MF: C₁₅H₂₄N₂O₃
• MW: 280.362664222717
• CID: 6219728
• PubChem ID: 165682319
• Update Time: 2025-05-20

tert-butyl N-2-(1-amino-2-methoxypropan-2-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(1-amino-2-methoxypropan-2-yl)phenylcarbamate
• tert-butyl N-[2-(1-amino-2-methoxypropan-2-yl)phenyl]carbamate
• EN300-1874855
• 2229345-90-6

• Inchi： 1S/C15H24N2O3/c1-14(2,3)20-13(18)17-12-9-7-6-8-11(12)15(4,10-16)19-5/h6-9H,10,16H2,1-5H3,(H,17,18)
• InChI Key： NAAUIJVGDNBRTK-UHFFFAOYSA-N
• SMILES： O(C)C(C)(CN)C1C=CC=CC=1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 280.17869263g/mol
• Monoisotopic Mass: 280.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-2-(1-amino-2-methoxypropan-2-yl)phenylcarbamate

tert-butyl N-2-(1-amino-2-methoxypropan-2-yl)phenylcarbamate: A Comprehensive Overview

The compound tert-butyl N-2-(1-amino-2-methoxypropan-2-yl)phenylcarbamate, identified by the CAS number NO. 2229345-90-6, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which combines a tert-butyl group with a phenylcarbamate moiety. The presence of the amino and methoxy groups in the molecule introduces interesting chemical properties, making it a subject of interest in various research domains.

Recent studies have highlighted the potential of this compound in drug discovery and development. The phenylcarbamate group is known to exhibit bioactivity, particularly in modulating enzyme activity. Researchers have explored its ability to inhibit certain kinases, which are crucial targets in the treatment of cancer and inflammatory diseases. The tert-butyl group, on the other hand, enhances the molecule's lipophilicity, improving its pharmacokinetic profile and making it a promising candidate for drug delivery systems.

In addition to its therapeutic potential, tert-butyl N-2-(1-amino-2-methoxypropan-2-yl)phenylcarbamate has also been studied for its applications in materials science. The compound's ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metalloorganic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. These developments have made the compound more accessible for large-scale applications.

From an environmental perspective, the biodegradability and toxicity of tert-butyl N-2-(1-amino-2-methoxypropan-2-yl)phenylcarbamate have been assessed in several studies. Results indicate that under specific conditions, the compound can undergo microbial degradation, reducing its persistence in aquatic environments. However, further research is needed to fully understand its environmental impact and ensure sustainable practices during its production and use.

In conclusion, tert-butyl N-2-(1-amino-2-methoxypropan-2-yl)phenylcarbamate is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in shaping future innovations.